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Compound of Interest

Compound Name: Isolongifolene

Cat. No.: B8807201 Get Quote

Isolongifolene, a flammable liquid and vapor, requires careful handling and disposal to ensure

the safety of laboratory personnel and to prevent environmental contamination.[1][2][3][4] This

guide provides essential, step-by-step procedures for the proper disposal of Isolongifolene,

adhering to safety and regulatory standards.

Key Safety and Hazard Information
Isolongifolene is classified as a hazardous substance with the following primary concerns:

Flammability: It is a flammable liquid and vapor. Keep away from heat, sparks, open flames,

and hot surfaces.[1][2][3][4]

Toxicity: It can be toxic if swallowed, in contact with skin, or inhaled.[3]

Skin Sensitization: May cause an allergic skin reaction.[2][5]

Environmental Hazards: Very toxic to aquatic life with long-lasting effects.[4] Discharge into

the environment must be avoided.[4]

Physical and Chemical Properties
A summary of the key physical and chemical properties of Isolongifolene is provided in the

table below.
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Property Value

Molecular Formula C15H24

Molecular Weight 204.35 g/mol

Appearance Colorless or slight yellow liquid

Relative Density 0.920 - 0.938 g/cm³ at 20°C[1]

Water Solubility Insoluble[5]

Experimental Protocol: Isolongifolene Disposal
Procedure
This protocol outlines the step-by-step methodology for the safe disposal of Isolongifolene
waste.

1. Personal Protective Equipment (PPE): Before handling Isolongifolene, ensure the following

PPE is worn:

Eye Protection: Safety glasses and a face shield.[1]

Hand Protection: Chemical-resistant gloves. Dispose of contaminated gloves after use.[1]

Respiratory Protection: In case of insufficient ventilation, wear a self-contained breathing

apparatus.[1][6]

Protective Clothing: Wear appropriate protective clothing to prevent skin contact.[3]

2. Waste Collection:

Collect surplus and non-recyclable Isolongifolene solutions in a designated, labeled, and

tightly closed container.[1][3]

Ensure the container is stored in a cool, dry, and well-ventilated area away from sources of

ignition.[1][7]

3. Spill Management: In the event of a spill:
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Immediate Action: Remove all sources of ignition and ensure adequate ventilation.[2][3]

Containment: Prevent further leakage or spillage if it is safe to do so.[1] Contain the spill

using inert absorbent materials such as sand, earth, or vermiculite.[2][8]

Cleanup: Use non-sparking tools to collect the absorbed material and place it into a suitable,

labeled container for disposal.[2][3]

Decontamination: Clean the spill area preferably with a detergent; avoid using solvents.[5]

4. Disposal Pathway:

Licensed Disposal Company: The primary and recommended method of disposal is to

contact a licensed professional waste disposal service.[1] Offer surplus and non-recyclable

solutions to the licensed company.[1]

Incineration: If permissible by local regulations and conducted by a licensed facility,

Isolongifolene can be burned in a chemical incinerator equipped with an afterburner and

scrubber.[1] Extra care must be taken during ignition due to its high flammability.[1]

Contaminated Packaging: Dispose of contaminated packaging in the same manner as the

unused product.[1]

Isolongifolene Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Isolongifolene.
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Caption: Workflow for the safe disposal of Isolongifolene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Proper Disposal of Isolongifolene: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8807201#isolongifolene-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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